Cas no 189000-38-2 (1,4-Benzenediamine, N,N'-bis[4-[(4-aminophenyl)amino]phenyl]-)

• Product Name: 1,4-Benzenediamine, N,N'-bis[4-[(4-aminophenyl)amino]phenyl]-
• CAS No: 189000-38-2
• MF: C₃₀H₂₈N₆
• MW: 472.583525657654
• CID: 1380223
• PubChem ID: 69441485
• Update Time: 2025-04-20

1,4-Benzenediamine, N,N'-bis[4-[(4-aminophenyl)amino]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, N,N'-bis[4-[(4-aminophenyl)amino]phenyl]-
• 4-N-[4-[4-[4-(4-aminoanilino)anilino]anilino]phenyl]benzene-1,4-diamine
• N1,N1'-(1,4-Phenylene)bis(N4-(4-aminophenyl)benzene-1,4-diamine)
• 189000-38-2
• DTXSID50740520
• N~1~,N~1'~-[1,4-Phenylenebis(azanediyl-4,1-phenylene)]di(benzene-1,4-diamine)
• SCHEMBL5438258
• 1,4-Benzenediamine, N1,N4-bis[4-[(4-aminophenyl)amino]phenyl]-

• Inchi： 1S/C30H28N6/c31-21-1-5-23(6-2-21)33-25-9-13-27(14-10-25)35-29-17-19-30(20-18-29)36-28-15-11-26(12-16-28)34-24-7-3-22(32)4-8-24/h1-20,33-36H,31-32H2
• InChI Key： JYQXKZCYYZENQY-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)NC1C=CC(=CC=1)N)C1C=CC(=CC=1)NC1C=CC(=CC=1)NC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 472.23784
• Monoisotopic Mass: 472.23754492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 100.16